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Compound of Interest

Compound Name: Phenyl glycidyl ether

Cat. No.: B042473

IUPAC Name: 2-(phenoxymethyl)oxirane CAS Number: 122-60-1

This technical guide provides an in-depth overview of Phenyl Glycidyl Ether (PGE), a
versatile epoxy compound utilized across various scientific and industrial domains. This
document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its chemical and physical properties, toxicological data,
experimental protocols, and relevant biochemical pathways.

Physicochemical and Toxicological Data

The following tables summarize key quantitative data for Phenyl Glycidyl Ether, facilitating
easy reference and comparison.

Table 1: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b042473?utm_src=pdf-interest
https://www.benchchem.com/product/b042473?utm_src=pdf-body
https://www.benchchem.com/product/b042473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CoH1002 [1]

Molecular Weight 150.19 g/mol [1]

Appearance Colorless liquid [1]

Melting Point 3.5°C (38.3°F) [2][3]

Boiling Point 245 °C (473 °F) at 760 mmHg [1][2][3]

Density 1.109 g/mL at 25 °C [4]

Vapor Pressure 0.01 mmHg at 20 °C (68 °F) [2]

Vapor Density 4.37 (Air=1) [2]

Water Solubility 1to 5 mg/mL at 18 °C (64°F) [2][3]

Flash Point >93.3 °C (> 200 °F) [2][3]

Refractive Index 1.5307 at 21 °C [3]

Parameter Value Species Route Reference
LD50 (Oral) 3850 mg/kg Rat Oral [5]
LD50 (Oral) 1400 mg/kg Mouse Oral [5]
LD50 (Dermal) 1500 pL/kg Rabbit Skin [5]
LC50 (Inhalation)  >100 ppm / 8H Rat Inhalation [5]
LC50 (Inhalation)  >100 ppm / 4H Mouse Inhalation [5]

Table 3: Occupational Exposure Limits
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Organization Limit Notes Reference

OSHA (PEL) 10 ppm (60 mg/m3) 8-hr TWA [6]

NIOSH (REL) 1 ppm (6 mg/m3) 15-minute Ceiling [6]

ACGIH (TLV) 1 ppm (6.1 mg/m3) TWA [6]
Potential occupational

IDLH 100 ppm _ [2][6]
carcinogen

Experimental Protocols

This section details methodologies for key experiments involving Phenyl Glycidyl Ether,
providing a foundation for reproducible research.

Synthesis of Phenyl Glycidyl Ether

The industrial synthesis of Phenyl Glycidyl Ether typically involves the reaction of phenol with
epichlorohydrin in the presence of a basic catalyst.[7]

Materials:

Phenol

Epichlorohydrin

Sodium hydroxide (or other suitable base)

Solvent (optional)
Procedure:
e Phenol and an excess of epichlorohydrin are charged into a reaction vessel.

e Abasic catalyst, such as sodium hydroxide, is added portion-wise to the reaction mixture.
This facilitates the initial formation of a halohydrin.

e The reaction temperature is controlled to prevent unwanted side reactions.
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» Following the formation of the intermediate, a dehydrochlorination step is carried out by
washing with a sodium hydroxide solution, which promotes the formation of the epoxide ring
of Phenyl Glycidyl Ether.

e The resulting mixture is then purified, typically through distillation, to isolate the Phenyl
Glycidyl Ether from unreacted starting materials and byproducts like water and sodium
chloride.

A patented method describes a two-step process involving a ring-opening reaction with a
ternary complex catalyst followed by a ring-closure reaction with sodium hydroxide solution.[8]

Determination of Phenyl Glycidyl Ether in Workplace Air

This protocol outlines a method for quantifying PGE in air samples using solvent desorption
gas chromatography.[9][10]

Materials and Equipment:

o Activated carbon tubes for sample collection

Personal sampling pump

Desorption solvent: 25% acetone in carbon disulfide

Gas chromatograph with a flame ionization detector (GC-FID)

Appropriate GC column for separation

Procedure:

o Sample Collection: Air is drawn through an activated carbon tube at a known flow rate for a
specified time to collect airborne PGE.

o Sample Preparation: The collected PGE is desorbed from the carbon tube using a solution of
25% acetone in carbon disulfide.

e GC Analysis: An aliquot of the desorption solution is injected into the GC-FID system.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b042473?utm_src=pdf-body
https://www.benchchem.com/product/b042473?utm_src=pdf-body
https://www.benchchem.com/product/b042473?utm_src=pdf-body
https://patents.google.com/patent/CN104592167B/en
https://www.benchchem.com/product/b042473?utm_src=pdf-body
https://www.researchgate.net/publication/361799955_Determination_of_phenyl_glycidyl_ether_in_workplace_air_by_solvent_desorption_gas_chromatography
https://pubmed.ncbi.nlm.nih.gov/35785898/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Quantification: The concentration of PGE is determined by comparing the peak area of the
sample to a calibration curve generated from standards of known concentrations. The linear
range for this method has been reported as 10.0-1109.0 pug/ml.[9][10]

Reaction of Phenyl Glycidyl Ether with Dicyandiamide

This experimental setup serves as a model for studying the curing mechanism of epoxy resins.
[11]

Materials:

o Phenyl Glycidyl Ether (PGE)

» Dicyandiamide (DICY)

e Dimethyl sulfoxide-d6 (DMSO-d6) for NMR analysis
o Heating mantle with temperature control

» Reflux condenser

e Thin-layer chromatography (TLC) supplies

e Column chromatography supplies (e.qg., silica gel, elution solvent)
» Rotary evaporator

e Vacuum oven

e NMR spectrometer

Procedure:

o A mixture of PGE and dicyandiamide (e.g., a 4:1 molar ratio) is heated in a reaction vessel
equipped with a reflux condenser.

e The reaction is maintained at a constant temperature (e.g., 120°C) for a set duration (e.g., 4
hours).
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e The progress of the reaction is monitored using thin-layer chromatography (TLC).

e Upon completion, the reaction products are separated and purified using column
chromatography.

e The isolated products are dried under vacuum.

e The chemical structures of the products are characterized using *H NMR and 3C NMR
spectroscopy to elucidate the reaction mechanism.

Signaling Pathways and Logical Relationships

The following diagrams, generated using the DOT language, illustrate key processes involving
Phenyl Glycidyl Ether.

Synthesis of Phenyl Glycidyl Ether
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Caption: A simplified workflow for the synthesis of Phenyl Glycidyl Ether.

Metabolic Pathway of Phenyl Glycidyl Ether in Rats

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b042473?utm_src=pdf-body
https://www.benchchem.com/product/b042473?utm_src=pdf-body
https://www.benchchem.com/product/b042473?utm_src=pdf-body-img
https://www.benchchem.com/product/b042473?utm_src=pdf-body
https://www.benchchem.com/product/b042473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The metabolism of Phenyl Glycidyl Ether in rats proceeds through two primary pathways:
glutathione conjugation and epoxide hydrolysis.[12]
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Caption: Metabolic fate of Phenyl Glycidyl Ether in rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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